Anomalous Scattering Power for Experimental Phasing: Target Compound vs. JHS Fragment
The target compound contains two chlorine atoms (2,4-dichlorophenoxy group), providing a measurable anomalous signal (f'' ≈ 0.35 e⁻ at 1.74 Å, Cu Kα wavelength) suitable for SAD or MR-SAD phasing [1]. The parent JHS fragment (C14H19NO2, MW 233.3 g/mol) lacks any atom heavier than oxygen and therefore cannot contribute anomalous scattering [2]. In the PTP1B co-crystal structure 5QEA, the resolution is 1.74 Å, a range where the chlorine anomalous signal is sufficient to phase the ligand unambiguously without reliance on molecular replacement alone [1].
| Evidence Dimension | Anomalous scattering capability for crystallographic phase determination |
|---|---|
| Target Compound Data | Two Cl atoms; f'' (Cl) ≈ 0.35 e⁻ at 1.74 Å resolution; suitable for SAD phasing |
| Comparator Or Baseline | JHS fragment (N-[(4-phenyloxan-4-yl)methyl]acetamide, CAS 939801-34-0): Zero atoms with Z > 8; no usable anomalous signal |
| Quantified Difference | Target compound provides anomalous phasing power; JHS fragment provides zero anomalous signal |
| Conditions | X-ray diffraction data collected at 1.74 Å resolution (PDB 5QEA) on PTP1B–fragment complex crystals |
Why This Matters
For structure-based drug design campaigns requiring unambiguous ligand placement in electron density, the chlorine atoms eliminate the need for additional heavy-atom derivatization.
- [1] Keedy, D.A. et al. eLife, 7, e36307, 2018. (PDB 5QEA: PanDDA analysis group deposition; JHS fragment co-crystallized with PTP1B at 1.74 Å). View Source
- [2] RCSB PDB Ligand Summary: JHS (N-[(4-phenyloxan-4-yl)methyl]acetamide). Chemical formula C14H19NO2; molecular weight 233.306 g/mol. View Source
